2-[(4-Chloro-2-fluorophenoxy)methyl]-1-(2-methylpropyl)aziridine

• IUPAC Name: 2-[(4-chloro-2-fluorophenoxy)methyl]-1-(2-methylpropyl)aziridine
• InChI: InChI=1S/C13H17ClFNO/c1-9(2)6-16-7-11(16)8-17-13-4-3-10(14)5-12(13)15/h3-5,9,11H,6-8H2,1-2H3
• InChI Key: SKCCCTNNCRPCSE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CC1COC2=C(C=C(C=C2)Cl)F
• Molecular Formula: C13H17ClFNO
• Molecular Weight: 257.73 g/mol

Description

This compound is likely to be an organic compound due to the presence of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), chlorine (Cl), and fluorine (F) atoms. It appears to have an aziridine ring, which is a three-membered ring containing two carbon atoms and one nitrogen atom. The aziridine ring is attached to a 2-methylpropyl group and a 4-chloro-2-fluorophenoxy group.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the aziridine ring, possibly through a nucleophilic substitution or ring-closing metathesis reaction. The 4-chloro-2-fluorophenoxy group could potentially be introduced through a nucleophilic aromatic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the connectivity of its atoms and the shape of its aziridine ring. The aziridine ring is likely to have bond angles of approximately 60 degrees, which is significantly less than the typical 109.5 degrees in a tetrahedral carbon atom, leading to considerable ring strain.

Chemical Reactions Analysis

Aziridines are known to undergo a variety of chemical reactions, including ring-opening reactions, substitutions, and additions. The presence of the chloro and fluoro substituents on the phenoxy group could also influence the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its polarity, molecular weight, and the presence of functional groups (like the aziridine ring and the chloro and fluoro substituents) would affect properties like solubility, melting point, boiling point, and reactivity.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. Based on its structure, it could potentially be harmful if ingested, inhaled, or if it comes into contact with skin. Always refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The study and application of aziridines in the field of medicinal chemistry is a topic of ongoing research. This compound, with its unique combination of functional groups, could potentially be of interest in the development of new pharmaceuticals or materials.